2-(2,2-difluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid

• IUPAC Name: 2-(2,2-difluoro-3-oxo-1,4-benzoxazin-4-yl)acetic acid
• InChI: InChI=1S/C10H7F2NO4/c11-10(12)9(16)13(5-8(14)15)6-3-1-2-4-7(6)17-10/h1-4H,5H2,(H,14,15)
• InChI Key: CEFGMITYUMVYAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)C(O2)(F)F)CC(=O)O
• Molecular Formula: C10H7F2NO4
• DSSTOX Substance ID: DTXSID001169380
• Molecular Weight: 243.16 g/mol
• CAS No.: 1423027-83-1

Description

“2-(2,2-difluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid” is a chemical compound with the molecular formula C10H9NO4. It has an average mass of 207.183 Da and a monoisotopic mass of 207.053162 Da.

Scientific Research Applications

1. Synthesis and Chemical Properties

Synthetic Utilities and Chemical Transformations : 2-(2,2-difluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid and its derivatives are pivotal in chemical synthesis, offering versatile routes for creating complex organic molecules. These compounds serve as critical intermediates in synthesizing benzoxazinoids, benzoxazoles, and related heterocyclic compounds. The methods for their synthesis involve various strategies, including condensation reactions and cyclization processes, highlighting their importance in medicinal chemistry and material science for creating compounds with significant pharmacological activities and applications in dye, polymer, and agrochemical industries (Ibrahim, 2011).

2. Environmental Impact and Degradation

Degradation of Environmental Pollutants : Advanced oxidation processes (AOPs) have been applied to degrade recalcitrant compounds, including derivatives of this compound, in wastewater. These methods lead to the formation of various by-products and have implications for environmental safety and the ecosystem's health. Research on these processes is crucial for understanding and mitigating the environmental impact of these chemicals, providing a foundation for developing more efficient water treatment technologies (Qutob et al., 2022).

3. Applications in Biotechnology and Pharmacology

Antimicrobial and Plant Defense Metabolites : The structural moieties related to this compound, such as benzoxazinoids, are explored for their potential as antimicrobial scaffolds and plant defense metabolites. These compounds have shown a varied range of biological activities, including antimicrobial properties against pathogenic fungi and bacteria. This research provides valuable insights into designing new antimicrobial agents and understanding plant defense mechanisms against biological threats (de Bruijn et al., 2018).

Biochemical Analysis

Biochemical Properties

2-(2,2-Difluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit cyclooxygenase enzymes, particularly cyclooxygenase-1 and cyclooxygenase-2, which are involved in the inflammatory response . The interaction with these enzymes is primarily through the formation of hydrogen bonds and hydrophobic interactions, leading to the inhibition of their catalytic activity. Additionally, the compound may interact with other proteins involved in cell signaling pathways, further influencing biochemical processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to modulate cell signaling pathways, particularly those involved in inflammation and apoptosis . By inhibiting cyclooxygenase enzymes, the compound reduces the production of pro-inflammatory prostaglandins, thereby attenuating the inflammatory response. Furthermore, it can influence gene expression by modulating transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. The compound binds to the active sites of cyclooxygenase enzymes, inhibiting their activity by preventing the conversion of arachidonic acid to prostaglandins . This inhibition is achieved through the formation of hydrogen bonds and hydrophobic interactions within the enzyme’s active site. Additionally, the compound may act as an allosteric modulator for other proteins, altering their conformation and activity, which can lead to changes in gene expression and cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. The compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under extreme conditions such as high temperature or pH . Long-term studies have shown that the compound can have sustained effects on cellular function, particularly in reducing inflammation and modulating gene expression. The exact temporal dynamics of these effects can vary depending on the experimental conditions and cell types used.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively reduces inflammation and modulates gene expression without causing significant adverse effects . At higher doses, the compound may exhibit toxic effects, including hepatotoxicity and nephrotoxicity, due to its interaction with enzymes and proteins involved in detoxification pathways. Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage, indicating a saturation of its target sites.

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interaction with enzymes such as cyclooxygenases . The compound can influence metabolic flux by altering the levels of metabolites involved in the inflammatory response. Additionally, it may interact with other enzymes and cofactors, modulating their activity and affecting overall metabolic homeostasis. The compound’s metabolism may also involve phase I and phase II detoxification pathways, leading to its biotransformation and excretion.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins . The compound can be taken up by cells through passive diffusion or active transport mechanisms, depending on its concentration and the presence of specific transporters. Once inside the cells, the compound may bind to intracellular proteins, influencing its localization and accumulation. The distribution of the compound within tissues can vary, with higher concentrations observed in organs involved in detoxification, such as the liver and kidneys.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function . The compound may localize to specific cellular compartments, such as the cytoplasm, nucleus, or mitochondria, depending on its interactions with targeting signals and post-translational modifications. These localizations can influence the compound’s activity by bringing it into proximity with its target enzymes and proteins. For example, localization to the nucleus may enhance its ability to modulate gene expression, while mitochondrial localization may affect cellular metabolism and energy production.